(2E)-2-Hexenoic Acid (3Z)-3-Hexenyl Ester
(2E)-2-Hexenoic Acid (3Z)-3-Hexenyl Ester
cis-3-Hexenyl trans-2-hexenoate, also known as (3Z)-3-hexenyl (2E)-2-hexenoate or fema 3928, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. cis-3-Hexenyl trans-2-hexenoate is considered to be a practically insoluble (in water) and relatively neutral molecule. cis-3-Hexenyl trans-2-hexenoate has been primarily detected in urine. Within the cell, cis-3-hexenyl trans-2-hexenoate is primarily located in the membrane (predicted from logP) and cytoplasm. cis-3-Hexenyl trans-2-hexenoate has a fruity, green, and pear taste.
Brand Name:
Vulcanchem
CAS No.:
53398-87-1
VCID:
VC0137138
InChI:
InChI=1S/C12H20O2/c1-3-5-7-9-11-14-12(13)10-8-6-4-2/h5,7-8,10H,3-4,6,9,11H2,1-2H3/b7-5-,10-8+
SMILES:
CCCC=CC(=O)OCCC=CCC
Molecular Formula:
C12H20O2
Molecular Weight:
196.29 g/mol
(2E)-2-Hexenoic Acid (3Z)-3-Hexenyl Ester
CAS No.: 53398-87-1
Reference Standards
VCID: VC0137138
Molecular Formula: C12H20O2
Molecular Weight: 196.29 g/mol
| CAS No. | 53398-87-1 |
|---|---|
| Product Name | (2E)-2-Hexenoic Acid (3Z)-3-Hexenyl Ester |
| Molecular Formula | C12H20O2 |
| Molecular Weight | 196.29 g/mol |
| IUPAC Name | [(Z)-hex-3-enyl] (E)-hex-2-enoate |
| Standard InChI | InChI=1S/C12H20O2/c1-3-5-7-9-11-14-12(13)10-8-6-4-2/h5,7-8,10H,3-4,6,9,11H2,1-2H3/b7-5-,10-8+ |
| Standard InChIKey | WAZKUHYKUCORDK-SUTBWYPISA-N |
| Isomeric SMILES | CCC/C=C/C(=O)OCC/C=C\CC |
| SMILES | CCCC=CC(=O)OCCC=CCC |
| Canonical SMILES | CCCC=CC(=O)OCCC=CCC |
| Density | 0.897-0.905 |
| Physical Description | Clear colourless liquid; fruity aroma |
| Description | cis-3-Hexenyl trans-2-hexenoate, also known as (3Z)-3-hexenyl (2E)-2-hexenoate or fema 3928, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. cis-3-Hexenyl trans-2-hexenoate is considered to be a practically insoluble (in water) and relatively neutral molecule. cis-3-Hexenyl trans-2-hexenoate has been primarily detected in urine. Within the cell, cis-3-hexenyl trans-2-hexenoate is primarily located in the membrane (predicted from logP) and cytoplasm. cis-3-Hexenyl trans-2-hexenoate has a fruity, green, and pear taste. |
| Solubility | insoluble in water; soluble in organic solvents soluble (in ethanol) |
| Synonyms | cis-3-Hexenyl trans-2-Hexenoate; |
| PubChem Compound | 5367679 |
| Last Modified | Nov 11 2021 |
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